Cas no 644970-79-6 (4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)-)

• Product Name: 4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)-
• CAS No: 644970-79-6
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD31540079
• CID: 3308319
• PubChem ID: 68959799
• Update Time: 2025-06-09

4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)- Chemical and Physical Properties

Names and Identifiers

• 4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)-
• (S)-4-methylisoxazolidin-4-ol hydrochloride
• (4S)-4-methyl-1,2-oxazolidin-4-ol;hydrochloride
• A50949
• 4-Isoxazolidinol, 4-methyl-, hydrochloride (1:1), (4S)-
• SCHEMBL4216532
• 644970-79-6
• (4S)-4-methyl-1,2-oxazolidin-4-ol hydrochloride
• (S)-4-Methylisoxazolidin-4-olhydrochloride
• MFCD31540079
• (4S)-4-methylisoxazolidin-4-ol hydrochoride
• WBDGGIYZBHZWKO-WCCKRBBISA-N
• CS-0379936
• (4S)-4-methylisoxazolidin-4-ol;hydrochloride

• MDL： MFCD31540079
• Inchi： 1S/C4H9NO2.ClH/c1-4(6)2-5-7-3-4;/h5-6H,2-3H2,1H3;1H/t4-;/m0./s1
• InChI Key： WBDGGIYZBHZWKO-WCCKRBBISA-N
• SMILES： Cl.O1C[C@](C)(CN1)O

Computed Properties

• Exact Mass: 139.0400063g/mol
• Monoisotopic Mass: 139.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)-

Comprehensive Overview of 4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)- (CAS No. 644970-79-6)

The compound 4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)- (CAS No. 644970-79-6) is a chiral isoxazolidine derivative with significant applications in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and development, particularly in targeting neurological and metabolic disorders.

One of the key features of 4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)- is its stereospecificity, which plays a critical role in its biological activity. The (4S) configuration ensures high enantiomeric purity, a property highly sought after in modern medicinal chemistry. This compound is often utilized in asymmetric synthesis, where chiral auxiliaries are required to achieve desired stereochemical outcomes. Its hydrochloride salt form enhances solubility, making it more suitable for various experimental and industrial applications.

In recent years, the demand for chiral building blocks like 4-ISOXAZOLIDINOL derivatives has surged, driven by the growing emphasis on precision medicine and personalized therapeutics. Search trends indicate that users frequently inquire about "chiral synthesis techniques," "enantioselective catalysis," and "pharmaceutical intermediates." These topics align well with the applications of CAS No. 644970-79-6, positioning it as a compound of high relevance in contemporary research.

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a global priority, researchers are exploring eco-friendly synthetic routes for compounds like 4-METHYL-ISOXAZOLIDINOL HYDROCHLORIDE. Questions such as "how to reduce waste in chiral synthesis" or "green solvents for pharmaceutical intermediates" are commonly searched, reflecting the industry's shift toward environmentally responsible practices. This compound's versatility makes it a candidate for optimization in sustainable chemical processes.

From a technical perspective, the physicochemical properties of 4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)- are well-documented. It exhibits stability under standard laboratory conditions, and its hydrochloride form ensures easy handling and storage. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to confirm its purity and structural integrity. These methods are frequently searched by quality control professionals and synthetic chemists, further highlighting the compound's practical significance.

Looking ahead, the applications of CAS No. 644970-79-6 are expected to expand, particularly in the development of novel therapeutics. Its compatibility with modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, makes it a promising candidate for future innovations. As the pharmaceutical industry continues to evolve, compounds like 4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4S)- will remain at the forefront of research and development.